2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl 3,4,5-trimethoxybenzoate

• IUPAC Name: 2-[(1,1-dioxo-1,2-benzothiazol-3-ylidene)amino]ethyl 3,4,5-trimethoxybenzoate
• InChI: InChI=1S/C19H20N2O7S/c1-25-14-10-12(11-15(26-2)17(14)27-3)19(22)28-9-8-20-18-13-6-4-5-7-16(13)29(23,24)21-18/h4-7,10-11H,8-9H2,1-3H3,(H,20,21)
• InChI Key: UILHDPOTIMLZBJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)OCCN=C2C3=CC=CC=C3S(=O)(=O)N2
• Molecular Formula: C19H20N2O7S
• Molecular Weight: 420.4 g/mol

Description

2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl 3,4,5-trimethoxybenzoate, also known as DMXAA, is a small molecule that has been extensively studied for its anti-tumor properties. It was originally discovered in the 1980s and has since undergone numerous clinical trials to evaluate its potential as a cancer treatment.

Mechanism of Action

2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl 3,4,5-trimethoxybenzoate activates the STING (stimulator of interferon genes) pathway, which leads to the production of type I interferons and other cytokines. These cytokines then activate immune cells, including natural killer cells and T cells, to attack cancer cells. This compound also inhibits the production of pro-angiogenic factors, which can lead to the death of tumor cells due to lack of oxygen and nutrients.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It induces tumor necrosis, inhibits angiogenesis, and activates the immune system to attack cancer cells. This compound also increases the production of cytokines, including type I interferons, which can lead to an inflammatory response.

Advantages and Limitations for Lab Experiments

2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl 3,4,5-trimethoxybenzoate has several advantages for use in lab experiments. It is a small molecule that can be easily synthesized and purified. It has also been extensively studied, with numerous preclinical and clinical trials evaluating its anti-tumor properties. However, this compound has several limitations for use in lab experiments. It has a short half-life in vivo, which can make it difficult to achieve consistent results. This compound can also induce an inflammatory response, which can complicate data interpretation.

Future Directions

There are several future directions for research on 2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl 3,4,5-trimethoxybenzoate. One area of interest is in combination therapy with other anti-cancer agents, such as chemotherapy and radiation therapy. This compound has been shown to enhance the efficacy of these treatments, and further studies are needed to optimize dosing and scheduling. Another area of interest is in the development of more stable analogs of this compound that can be used in vivo. Finally, further studies are needed to better understand the mechanism of action of this compound and its effects on the immune system and tumor microenvironment.

Scientific Research Applications

2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl 3,4,5-trimethoxybenzoate has been extensively studied in preclinical and clinical trials for its anti-tumor properties. It has been shown to induce tumor necrosis, inhibit angiogenesis, and activate the immune system to attack cancer cells. This compound has also been shown to enhance the efficacy of chemotherapy and radiation therapy.